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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzaldehyde

CAS No.: 31680-07-6

Cat. No.: B1271188

Get Quote

Executive Summary
4-Methyl-3-nitrobenzaldehyde is a critical intermediate in the synthesis of dihydropyridine

calcium channel blockers and various agrochemicals. Its structural integrity is defined by the

interplay between the electron-withdrawing nitro (

) and aldehyde (

) groups, and the electron-donating methyl (

) group.

This guide provides a rigorous assignment of the carbon-13 nuclear magnetic resonance (

NMR) spectrum.[1] It synthesizes theoretical substituent chemical shift (SCS) additivity rules
with empirical data from analogous polysubstituted benzene systems to provide high-
confidence chemical shift ranges.
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To ensure accurate spectral assignment, we utilize a systematic numbering scheme where the

aldehyde carbon is attached to C1.[1]

Molecular Architecture (Graphviz Visualization)[1]
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Figure 1: Connectivity diagram of 4-Methyl-3-nitrobenzaldehyde showing the numbering

scheme used for NMR assignment.

NMR Chemical Shift Assignments
The following assignments are derived from substituent chemical shift (SCS) additivity

principles applied to the benzene base value (

), corrected for steric compression and electronic "push-pull" effects observed in nitro-toluene
derivatives.

Solvent:

(Reference:

) or

(Reference:

).[1] Field Strength: Standardized to

or higher.
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Carbon No.[1][2][3]
[4][5][6][7][8]

Type
Predicted Shift (

, ppm)

Assignment Logic
& Electronic
Effects

C7 190.0 – 192.5

Carbonyl. Highly

deshielded. Typical

benzaldehyde range (

).[1] The meta-nitro

group adds a slight

deshielding effect (

).[1]

C3 148.0 – 150.0

Ipso-Nitro. The

group is strongly

deshielding at the

attachment point (

vs benzene).

C4 137.0 – 139.0

Ipso-Methyl.

Deshielded by the

methyl group (

) and the para-

aldehyde (

), but shielded by the

ortho-nitro effect (

).

C6 134.0 – 136.0 Aromatic CH.

Deshielded by the

ortho-aldehyde group

(

) and strongly

deshielded by the

para-nitro group (
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).[1]

C1 133.0 – 135.0

Ipso-Aldehyde.

Deshielded by

(

), but shielded by the

para-methyl group (

).

C5 130.0 – 132.0

Aromatic CH. Located

ortho to methyl (

) and meta to both

electron-withdrawing

groups.[1] Relatively

unperturbed.

C2 122.0 – 125.0

Aromatic CH.

"Sandwiched"

position.[1] While

ortho to

is deshielding, the

ortho-nitro effect on

is typically shielding (

), moving this peak

upfield.

C8 20.0 – 21.5

Methyl. Typical

benzylic methyl

region.[1] Slight

deshielding may occur

due to steric

compression from the

ortho-nitro group.[1]
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Mechanistic Insight: The Ortho-Nitro Effect
Researchers often misidentify C2 and C6.[1] While C2 is physically between two electron-

withdrawing groups (EWGs), in

NMR, the nitro group exerts a shielding effect on the ortho carbons (approx

), contrary to its deshielding effect on protons (

NMR).[1] Therefore, C2 appears significantly upfield of C6.[1]

Experimental Protocol: Sample Preparation
To obtain high-resolution spectra suitable for publication or regulatory submission, follow this

self-validating protocol.

Reagents
Analyte: 4-Methyl-3-nitrobenzaldehyde (

purity).[9]

Solvent:

(

) with

(Tetramethylsilane) as internal standard.[1]

Note: If the compound exhibits poor solubility or peak broadening due to stacking, switch

to

.[1]

Workflow
Massing: Weigh

of analyte into a clean vial.

Why:
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is only

naturally abundant.[1] High concentration is required to visualize quaternary carbons (C1,
C3, C4) within a reasonable scan time.[1]

Solvation: Add

of

. Vortex until fully dissolved.[1]

QC Check: Solution must be clear yellow.[1] Particulates will degrade field homogeneity

(shimming).[1]

Filtration (Optional but Recommended): Filter through a glass wool plug directly into the

NMR tube to remove microscopic solids.[1]

Acquisition Parameters (Standard

Instrument):

Pulse Sequence: Proton-decoupled

(e.g., zgpg30).

Scans (NS): Minimum 1024 scans (approx. 30-60 mins).

Relaxation Delay (D1):

.

Correction: If quaternary carbons (C3, C4) are missing, increase D1 to

to allow full relaxation of nuclei with no attached protons.

Synthetic Context & Troubleshooting
Understanding the synthesis helps identify common impurities in the spectrum.[1]

Synthesis Route: Nitration of 4-Methylbenzaldehyde
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The primary synthesis involves the electrophilic aromatic substitution (nitration) of 4-

methylbenzaldehyde (p-tolualdehyde).

Figure 2: Synthetic Pathway & Impurity Profile
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Figure 2: Nitration pathway showing the potential formation of regional isomers.

Quality Control: Identifying Impurities
Starting Material (4-Methylbenzaldehyde): Look for a missing C-NO2 peak at

and a shift in the carbonyl peak.

Isomer (3-Methyl-4-nitrobenzaldehyde): This isomer (CAS: 18515-67-8) is a common

byproduct.

Diagnostic: Check the methyl peak.[1][3][6][8][10] If you see a secondary methyl peak

slightly shifted (e.g.,

in

or distinct

shift), repurify via recrystallization (Ethanol/Water).[1]

References
Sigma-Aldrich.Product Specification: 4-Methyl-3-nitrobenzaldehyde (CAS 31680-07-6).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1271188/docs?utm_src=pdf-body-img#technical-guide-nmr-characterization-of-4-methyl-3-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzaldehyde
https://www.orgchemboulder.com/Spectroscopy/specttutor/ex7.shtml
https://www.researchgate.net/publication/288468400_Study_of_vibrational_spectra_of_4-methyl-3-nitrobenzaldehyde
https://cbijournal.com/paper-archive/july-august-2025-vol-15/Research-Paper-1.pdf
https://orgspectroscopyint.blogspot.com/2014/07/4-methyl-benzaldehyde-example-in.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzaldehyde
https://www.benchchem.com/product/b1271188/docs?utm_src=pdf-body#technical-guide-nmr-characterization-of-4-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yadav, B. S., et al. (2006).[1][6] "Study of vibrational spectra of 4-methyl-3-
nitrobenzaldehyde." Indian Journal of Pure and Applied Physics, 44(9), 644.[1]

National Institute of Advanced Industrial Science and Technology (AIST).Spectral Database

for Organic Compounds (SDBS). (General reference for SCS additivity rules in nitro-

benzaldehydes). [1]

PubChem.Compound Summary: 4-Methyl-3-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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